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Compound of Interest

Compound Name: 2,4-Diethyloxazole

Cat. No.: B15433917 Get Quote

A comprehensive review of available scientific literature and databases reveals a notable

absence of specific applications for 2,4-Diethyloxazole in the field of materials science. While

the oxazole core is a known constituent in various functional materials, the specific derivative,

2,4-Diethyloxazole, does not appear to be a widely studied or utilized compound in this

context.

Currently, information on 2,4-Diethyloxazole is largely confined to chemical databases that

provide fundamental physicochemical properties. This suggests that its potential as a building

block or functional component in materials science remains a largely unexplored area of

research. For researchers and scientists, this presents a potential opportunity for novel

investigations into the synthesis and characterization of new materials derived from this

scaffold.

Physicochemical Properties of 2,4-Diethyloxazole
For reference and potential future research, the basic properties of 2,4-Diethyloxazole are

summarized below.
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Property Value Reference

IUPAC Name 2,4-diethyl-1,3-oxazole [1]

Molecular Formula C7H11NO [1]

Molecular Weight 125.17 g/mol [1]

CAS Number 84027-83-8 [2]

Potential Research Directions
Given the lack of existing research, the following could be considered as potential avenues for

exploring the application of 2,4-Diethyloxazole in materials science:

Polymer Science: Investigating the use of 2,4-Diethyloxazole as a monomer or an additive

in polymer synthesis could yield novel polymers with unique thermal, mechanical, or optical

properties. The oxazole ring could impart specific functionalities to the polymer backbone.

Organic Electronics: While other heterocyclic compounds are extensively studied in organic

electronics, the potential of 2,4-Diethyloxazole-based materials in applications such as

organic light-emitting diodes (OLEDs) or organic field-effect transistors (OFETs) is unknown

and could be a subject of future research.

Corrosion Inhibition: The nitrogen and oxygen atoms in the oxazole ring could potentially

coordinate with metal surfaces, suggesting a possible application as a corrosion inhibitor.

Experimental Workflow for Exploring Novel
Applications
For researchers interested in exploring the potential of 2,4-Diethyloxazole in materials

science, a general experimental workflow is proposed. This workflow is a conceptual guide and

would require specific adaptation based on the chosen research direction.
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Figure 1. A generalized experimental workflow for investigating the potential applications of 2,4-
Diethyloxazole in materials science.

In conclusion, while there is no established body of work on the application of 2,4-
Diethyloxazole in materials science, its chemical structure suggests that it could be a valuable,

yet unexplored, building block for the creation of novel functional materials. The lack of current

data highlights a clear opportunity for original research in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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